3-bromo-N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide

• IUPAC Name: 3-bromo-N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C19H17BrN2O3/c1-25-16-6-5-12-9-14(19(24)22-17(12)11-16)7-8-21-18(23)13-3-2-4-15(20)10-13/h2-6,9-11H,7-8H2,1H3,(H,21,23)(H,22,24)
• InChI Key: HGLXWKZUKFJYTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C19H17BrN2O3
• Molecular Weight: 401.3 g/mol

Description

3-bromo-N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]benzamide, hereinafter referred to as BMEQ, is a synthetic compound that has been widely studied for its potential applications in scientific research. BMEQ is a highly versatile molecule that can be used to investigate a range of biological processes.

Scientific Research Applications

BMEQ has been studied for its potential applications in scientific research. BMEQ has been used as a substrate for the study of enzymes involved in the metabolism of xenobiotics. BMEQ has also been used to study the effects of various drugs on human cells. BMEQ has also been used to investigate the role of G-protein coupled receptors in signal transduction pathways. In addition, BMEQ has been used to study the effects of various compounds on the immune system.

Mechanism of Action

BMEQ is believed to act as an agonist at G-protein coupled receptors. It is thought to bind to the receptor and activate the G-protein, which in turn activates the downstream signaling pathways. BMEQ is also believed to act as a competitive inhibitor of enzymes involved in the metabolism of xenobiotics.
Biochemical and Physiological Effects
BMEQ has been shown to have a range of biochemical and physiological effects. BMEQ has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of xenobiotics. BMEQ has also been shown to have an inhibitory effect on the activity of G-protein coupled receptors. BMEQ has also been shown to have an inhibitory effect on the activity of the immune system.

Advantages and Limitations for Lab Experiments

The main advantage of using BMEQ in lab experiments is that it is a highly versatile molecule that can be used to investigate a range of biological processes. The main limitation of using BMEQ in lab experiments is that it is a synthetic compound and therefore may not be suitable for use in vivo.

Future Directions

The potential future directions for BMEQ include: further investigation into its mechanism of action; further investigation into its effects on the immune system; further investigation into its effects on G-protein coupled receptors; and further investigation into its potential therapeutic applications.

Synthesis Methods

BMEQ can be synthesized from commercially available starting materials via a two-step reaction sequence. The first step involves the reaction of 7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl chloride with N-bromoacetamide in the presence of a base such as sodium hydroxide to form N-[2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl]bromoacetamide. The second step involves the reaction of the intermediate with benzamide in the presence of a base such as sodium hydroxide to form BMEQ.